(1R,2R)-2-(2-Chloro-6-methoxyphenyl)cyclopropane-1-carboxylic acid

• IUPAC Name: (1R,2R)-2-(2-chloro-6-methoxyphenyl)cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C11H11ClO3/c1-15-9-4-2-3-8(12)10(9)6-5-7(6)11(13)14/h2-4,6-7H,5H2,1H3,(H,13,14)/t6-,7-/m1/s1
• InChI Key: FNMJPJBYDVVUJJ-RNFRBKRXSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)Cl)C2CC2C(=O)O
• Isomeric SMILES: COC1=C(C(=CC=C1)Cl)[C@@H]2C[C@H]2C(=O)O
• Molecular Formula: C11H11ClO3
• Molecular Weight: 226.65 g/mol

Description

(1R,2R)-2-(2-Chloro-6-methoxyphenyl)cyclopropane-1-carboxylic acid, also known as CPCCOEt, is a chemical compound with potential applications in scientific research. It is a selective antagonist of the metabotropic glutamate receptor subtype 1 (mGluR1), which is involved in various physiological and pathological processes in the brain and other organs. CPCCOEt has been synthesized using different methods, and its mechanism of action and biochemical effects have been extensively studied.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthetic Approaches : The synthesis of cyclopropane derivatives involves various chemical reactions, including chlorine-addition, cyclopropanation reactions, and demethylation processes. These methods provide routes for large-scale syntheses of cyclopropane-related compounds under mild reaction conditions (Lu Xin-y, 2013).

• Substituent Effects on Acidity and Structure : The ionization and structural properties of cyclopropane carboxylic acids are influenced by substituents, with effects observable in their acidity (pKa values) and carbon-13 chemical shifts. These studies provide insight into the electronic effects of substituents on cyclopropane derivatives (Y. Kusuyama, 1979).

• X-ray Crystallography : X-ray study of cyclopropane derivatives offers detailed information on the molecular configuration and intermolecular interactions, contributing to the understanding of their structural properties and potential reactivity (M. Cetina et al., 2004).

Potential Applications

• Analytical Chemistry : Cyclopropane derivatives have been used as reference compounds in analytical methods, such as the monitoring of metabolites in human urine, demonstrating their utility in developing sensitive detection techniques (F. J. Arrebola et al., 1999).

• Material Science : The radical polymerization of cyclopropane-containing monomers leads to the creation of hard, transparent, crosslinked polymers, indicating their relevance in materials science and polymer chemistry (N. Moszner et al., 1999).

• Organic Synthesis : The study of cyclopropane ring transformations and their reactivity under various conditions contributes to the development of novel synthetic methodologies, which can be applied in the synthesis of complex organic molecules (V. Kovalenko, O. Kulinkovich, 2011).